Cas no 2034493-60-0 (3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine
• CAS No: 2034493-60-0
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 5748429
• PubChem ID: 119105950
• Update Time: 2025-05-24

3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 2034493-60-0
• [4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-thiophen-3-ylmethanone
• (4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)(thiophen-3-yl)methanone
• F6564-5310
• AKOS026704971
• 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine

• Inchi： 1S/C16H18N4OS/c21-16(13-5-10-22-11-13)20-8-6-19(7-9-20)15-4-3-14(17-18-15)12-1-2-12/h3-5,10-12H,1-2,6-9H2
• InChI Key： BMZFXOHBMVSRFV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCN(C2=CC=C(C3CC3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.6Ų

Additional information on 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine

Research Brief on 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine (CAS: 2034493-60-0)

Recent studies on the compound 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine (CAS: 2034493-60-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyridazine core with cyclopropyl and thiophene-carbonyl piperazine substituents, has garnered attention due to its unique structural properties and biological activity. The compound's molecular architecture suggests potential interactions with various biological targets, making it a subject of interest for drug discovery and development.

One of the key areas of investigation has been the compound's role as a modulator of specific protein-protein interactions (PPIs) or enzymatic activity. Preliminary in vitro studies indicate that 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine exhibits selective binding affinity towards certain kinase families, which are often implicated in cancer and inflammatory diseases. Researchers have employed molecular docking simulations and X-ray crystallography to elucidate the binding modes and interactions at the atomic level, providing insights into its mechanism of action.

In a recent publication, the compound was evaluated for its pharmacokinetic properties, including solubility, metabolic stability, and membrane permeability. The results suggest moderate oral bioavailability, with further optimization required to enhance its drug-like properties. Additionally, in vivo studies in rodent models have demonstrated preliminary efficacy in reducing tumor growth, although the exact pathways involved remain under investigation. These findings underscore the compound's potential as a lead molecule for oncology therapeutics.

Another significant aspect of the research has focused on the synthetic routes for 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine. Recent advancements in synthetic methodologies have enabled more efficient and scalable production, addressing previous challenges related to yield and purity. Green chemistry approaches, such as catalytic cyclization and solvent-free reactions, have been explored to improve the sustainability of the synthesis process.

Despite these promising developments, several challenges remain. The compound's off-target effects and potential toxicity profiles require thorough evaluation in preclinical models. Furthermore, structural analogs are being designed to enhance selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-cyclopropyl-6-[4-(thiophene-3-carbonyl)piperazin-1-yl]pyridazine represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and preliminary biological activity make it a valuable tool for understanding complex biological systems and developing novel therapeutics. Continued research is essential to fully realize its potential and address the existing gaps in knowledge.